Cas no 91914-04-4 (3-Methylpyridin-2-ol)

• Product Name: 3-Methylpyridin-2-ol
• CAS No: 91914-04-4
• MF: C₆H₇NO
• MW: 109.125881433487
• MDL: MFCD00126917
• CID: 803327
• PubChem ID: 70481
• Update Time: 2025-09-27

3-Methylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methylpyridin-2-ol
• 2-Hydroxy-3-methylpyridine
• 2-Pyridinol, 3-methyl-
• 3-Methyl-2-pyridone
• 3-methylpyridin-2(1H)-one
• 3-methyl-1H-pyridin-2-one
• 3-Methyl-2-pyridinone
• 2(1H)-Pyridinone, 3-methyl-
• 3-Methyl-2-pyridinol
• 3-methyl-2-hydroxypyridine
• 2(1H)-Pyridone, 3-methyl-
• 3-methyl-1,2-dihydropyridin-2-one
• VM19FN4HHV
• MVKDNXIKAWKCCS-UHFFFAOYSA-N
• 3-methylhydropyridin-2-one
• 2-Hydroxy-3-methylpyridine (2-Hydroxy-3-picoline)
• Methylpyridon
• NSC4343
• PubChem8871
• PubCh
• 3-Methyl-2-pyridinol (ACI)
• pyridine, 1,2-dihydro-3-methyl-2-oxo-
• 3-Methyl-2(1H)-pyridinone #
• NCIOpen2_002220
• 3-Methyl-2(1H)-pyridinone
• Q27291896
• EN300-65283
• UNII-VM19FN4HHV
• 2-HYDROXY-3-PICOLINE
• MFCD00039704
• D4V
• AS-17402
• AKOS004910197
• Z1013766914
• DB-021169
• BCP27128
• 2-hydroxy-3-methylpyridin
• CHEMBL4548076
• InChI=1/C6H7NO/c1-5-3-2-4-7-6(5)8/h2-4H,1H3,(H,7,8)
• 91914-04-4
• NSC-4343
• SCHEMBL146698
• MVKDNXIKAWKCCS-UHFFFAOYSA-
• DTXSID50143118
• CHEBI:194930
• NSC 4343
• M1447
• 2-Pyridinol,3-methyl-
• SY020532
• D97281
• CS-W013671
• 1003-56-1
• EINECS 213-710-2
• AB03538
• AC-6248
• NS00022971
• InChI=1/C6H7NO/c1-5-3-2-4-7-6(5)8/h2-4H,1H3,(H,7,8
• 2-hydroxy-3-methyl-pyridine
• AKOS000271618
• MFCD00126917
• 2-Hydroxy-3-methylpyridine, 97%

• MDL： MFCD00126917
• Inchi： 1S/C6H7NO/c1-5-3-2-4-7-6(5)8/h2-4H,1H3,(H,7,8)
• InChI Key： MVKDNXIKAWKCCS-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 109.05300
• Monoisotopic Mass: 109.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0.6

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 141.5 °C
• Boiling Point: 307.4°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.499
• PSA: 33.12000
• LogP: 1.09560
• Vapor Pressure: No data available

3-Methylpyridin-2-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H302 (97.67%) H315 (100%) H318 (88.37%)
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones